Cas no 629650-53-9 (3-Pyridinecarboxamide,N-(1-acetyl-2,3-dihydro-3,3-dimethyl-1H-indol-6-yl)-2-[[[2-(methylamino)-4-pyrimidinyl]methyl]amino]-)

• Product Name: 3-Pyridinecarboxamide,N-(1-acetyl-2,3-dihydro-3,3-dimethyl-1H-indol-6-yl)-2-[[[2-(methylamino)-4-pyrimidinyl]methyl]amino]-
• CAS No: 629650-53-9
• MF: C₂₄H₂₇N₇O₂
• MW: 445.516884088516
• CID: 1642930
• Update Time: 2024-09-12

3-Pyridinecarboxamide,N-(1-acetyl-2,3-dihydro-3,3-dimethyl-1H-indol-6-yl)-2-[[[2-(methylamino)-4-pyrimidinyl]methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,N-(1-acetyl-2,3-dihydro-3,3-dimethyl-1H-indol-6-yl)-2-[[[2-(methylamino)-4-pyrimidinyl]methyl]amino]-
• 3-Pyridinecarboxamide, N-(1-acetyl-2,3-dihydro-3,3-dimethyl-1H-indol-6-yl)-2-[[[2-(methylamino)-4-pyrimidinyl]methyl]amino]-

• Inchi： 1S/C24H27N7O2/c1-15(32)31-14-24(2,3)19-8-7-16(12-20(19)31)29-22(33)18-6-5-10-26-21(18)28-13-17-9-11-27-23(25-4)30-17/h5-12H,13-14H2,1-4H3,(H,26,28)(H,29,33)(H,25,27,30)
• InChI Key： LYUJJFKHZFTHAN-UHFFFAOYSA-N
• SMILES： C1(NCC2C=CN=C(NC)N=2)=NC=CC=C1C(NC1=CC2=C(C=C1)C(C)(C)CN2C(C)=O)=O

Computed Properties

• Exact Mass: 445.22291

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• PSA: 112.14
• pka: 11.49±0.40(Predicted)